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The table below summarizes key plant sources of friedelin, the plant parts used for its extraction, and the

solvents employed, based on recent scientific literature.

. . Plant Solvent Used for -

Plant Species Family . Key Findings/Content
Part Extraction

Cannabis Cannabaceae Roots Ethanol (EtOH) and n-  Hairy root cultures treated

sativa L. hexane with 75 uM salicylic acid

(Hemp) [1] yielded 0.963 mg/g DW of

friedelin.

Azima Salvadoraceae Leaves Hexane Identified as a source of

tetracantha friedelin.

Lam. [2]

Maytenus Celastraceae Leaves Hexane:Ethyl Acetate Identified as a source of

ilicifolia [2] (8:2, viv) friedelin.

Quercus cerris Fagaceae Cork Methanol, Ethanol, A significant natural source,

[2] and/or Dichloromethane, often found in cork tissues.
stem Petroleum Ether
barks

Salix Salicaceae Cork 80% Aqueous Identified as a source of

tetrasperma [2] and/or Methanol friedelin.
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Part Extraction
stem
barks
Pterocarpus Fabaceae Cork Dichloromethane and Identified as a source of
erinaceus [2] and/or Methanol (1:1, v/v) friedelin.
stem
barks
Putranjiva Euphorbiaceae  Cork Chloroform Identified as a source of
roxburghii [2] and/or friedelin.
stem
barks
Garcinia Clusiaceae Cork n-hexane Identified as a source of
prainiana [2] and/or friedelin.
stem
barks
Terminalia Combretaceae  Cork Petroleum Ether, Ethyl  Identified as a source of
avicennioides and/or Acetate, Chloroform, friedelin.
[2] stem Methanol
barks
Euphorbia Euphorbiaceae  Whole Hexane and Aqueous Identified as a source of
tirucalli [2] Plant friedelin.

Experimental Protocols for Friedelin Analysis

To ensure the reproducibility of data, here are the detailed methodologies from key studies.

Hairy Root Culture and Elicitation in Cannabis sativa [1]

This protocol demonstrates a biotechnological approach to enhance friedelin production.
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e Hairy Root Induction: Hairy roots were induced by infecting petiole explants of C. sativa with
Rhizobium rhizogenes (ATCC 43057). The explants were co-cultured in the dark, and resulting hairy
roots were cultured in auxin-free Gamborg B-5 medium.

¢ Elicitation: Established hairy root cultures were treated with 75 puM salicylic acid to stimulate
triterpenoid production.

e Extraction: The study does not detail the extraction solvent for the final quantification, but initial
identification of friedelin in roots used EtOH and n-hexane.

¢ Quantification: Friedelin content was determined using high-performance liquid chromatography
(HPLC). The results showed that elicited hairy roots produced 0.963 mg of friedelin per gram of dry
weight.

General Extraction and Isolation Methods [2]

Across various studies, friedelin is typically isolated using the following workflow:

e Extraction: Plant material is dried, powdered, and subjected to extraction using organic solvents.
Common solvents include hexane, chloroform, dichloromethane, ethyl acetate, and methanol.
Sequential extraction with solvents of increasing polarity is often used.

¢ Isolation and Purification: The crude extract is fractionated using techniques like column
chromatography and thin-layer chromatography (TLC) to isolate friedelin.

¢ Identification and Quantification: The purified compound is identified using mass spectrometry
(MS) and nuclear magnetic resonance (NMR) spectroscopy. Quantification can be achieved by
coupling separation techniques like gas chromatography (GC) or high-performance liquid
chromatography (HPLC) with mass spectrometry or evaporative light scattering detectors (ELSD).

Biosynthetic Pathway of Friedelin

Friedelin is a pentacyclic triterpene derived from the universal triterpene precursor, 2,3-oxidosqualene. The
cyclization and rearrangement of this precursor are catalyzed by enzymes known as oxidesqualene cyclases
(OSCs), which are responsible for the vast diversity of triterpene scaffolds in plants [3]. The following

diagram illustrates this key biosynthetic step.
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The diagram highlights that the diversity of triterpenes like friedelin stems from variations in the OSC
enzymes present in different plant species [3] [4]. Research shows that even a single amino acid change in
the OSC enzyme can alter its product profile, explaining why some plants produce friedelin while others

produce triterpenes like $-amyrin or lupeol [4].

Key Insights for Researchers

¢ Biotechnological Production: The use of elicited hairy root cultures presents a promising and
sustainable alternative to field cultivation for producing friedelin, offering higher yields and controlled
conditions [1].

e Source Selection: Cork tissues and stem barks are consistently rich sources of friedelin, as seen
in families like Fagaceae and Celastraceae [2].

e Biosynthetic Engineering: The discovery of the key amino acid residues governing OSC product
specificity opens avenues for engineering friedelin production in heterologous systems like yeast [2]

[4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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